Cas no 1820718-02-2 (2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride)

2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a 2-(isopropylthio)ethyl group, subsequently converted to its hydrochloride salt for enhanced stability and solubility. This structure imparts potential utility in pharmaceutical and chemical research, particularly in the development of bioactive molecules. The isopropylthioethyl moiety may contribute to lipophilicity, influencing membrane permeability and binding interactions. The hydrochloride form ensures improved handling and formulation compatibility. Its well-defined chemical properties make it a valuable intermediate for medicinal chemistry applications, including the synthesis of novel therapeutic agents. The compound’s purity and structural specificity support reproducible results in research settings.
2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride structure
1820718-02-2 structure
Product Name:2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride
CAS No:1820718-02-2
MF:C10H22ClNS
MW:223.806380748749
MDL:MFCD26793224
CID:4619529
PubChem ID:72716580
Update Time:2025-05-20

2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride
    • MDL: MFCD26793224
    • Inchi: 1S/C10H21NS.ClH/c1-9(2)12-8-6-10-5-3-4-7-11-10;/h9-11H,3-8H2,1-2H3;1H
    • InChI Key: BCFBKWNKTJUOSM-UHFFFAOYSA-N
    • SMILES: C(C1NCCCC1)CSC(C)C.Cl

Computed Properties

  • Exact Mass: 223.116
  • Monoisotopic Mass: 223.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2

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2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride Related Literature

Additional information on 2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride

Compound CAS No. 1820718-02-2: 2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride

The compound CAS No. 1820718-02-2, also known as 2-[2-(Propan-2-ylsulfanyl)ethyl]piperidine hydrochloride, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its structure, properties, synthesis, and recent advancements in its research.

Structure and Synthesis

The molecular structure of CAS No. 1820718-02-2 consists of a piperidine ring, a six-membered saturated ring with one nitrogen atom, and a side chain containing a propan-2-ylsulfanyl group attached to an ethyl group. The hydrochloride salt form indicates that the compound exists as the protonated form of the piperidine nitrogen, which is commonly seen in pharmaceutical agents to improve solubility and stability.

Recent studies have explored novel synthetic routes for this compound, leveraging advanced catalytic methods and green chemistry principles. Researchers have reported improved yields and reduced reaction times by employing palladium-catalyzed coupling reactions or microwave-assisted synthesis techniques. These advancements not only enhance the efficiency of production but also align with sustainable chemical practices.

Physical and Chemical Properties

CAS No. 1820718-02-2 exhibits distinct physical properties that make it suitable for various applications. Its melting point is approximately 155°C, while its boiling point is around 350°C under standard conditions. The compound is sparingly soluble in water but shows excellent solubility in organic solvents such as dichloromethane and ethanol.

Chemically, the molecule demonstrates moderate basicity due to the presence of the piperidine nitrogen. Its reactivity towards electrophilic substitution reactions has been extensively studied, revealing potential for further functionalization in drug design.

Applications in Drug Development

The compound has shown promise in the field of pharmacology, particularly as a lead molecule for developing bioactive agents. Recent research highlights its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension and inflammation.

Preliminary in vitro studies have demonstrated moderate potency against these receptors, suggesting further optimization could yield clinically relevant drugs. Additionally, the compound's ability to penetrate cellular membranes efficiently makes it a valuable tool for studying receptor-ligand interactions.

Biological Activity and Toxicology

Investigations into the biological activity of CAS No. 1820718-02-2 have revealed interesting insights into its pharmacokinetics and toxicity profile. Acute toxicity studies indicate that the compound has a relatively low toxicity profile when administered at therapeutic doses.

Long-term toxicological studies are currently underway to assess its safety profile for chronic use. These studies are expected to provide critical data for regulatory submissions and clinical trials.

Conclusion

In summary, CAS No. 1820718-02-2, or hydrochloride, is a versatile compound with significant potential in drug discovery and development. Its unique structure, favorable physical properties, and promising biological activity make it an attractive candidate for further research.. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing therapeutic interventions across various disease areas.    

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